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Compound of Interest

Compound Name: 13-Dehydroxyindaconitine

Cat. No.: B15588465 Get Quote

For Immediate Release

This guide provides a comparative overview of 13-Dehydroxyindaconitine, a diterpenoid

alkaloid found in various species of the genus Aconitum. This document is intended for

researchers, scientists, and drug development professionals interested in the phytochemical

variations and potential therapeutic applications of this compound.

Introduction to 13-Dehydroxyindaconitine
13-Dehydroxyindaconitine is a naturally occurring diterpenoid alkaloid identified in certain

species of the Aconitum genus, commonly known as monkshood or wolfsbane. Like other

aconitine-type alkaloids, it possesses a complex chemical structure and exhibits a range of

biological activities. Preliminary studies suggest that 13-Dehydroxyindaconitine has

antioxidant, anti-inflammatory, and potential anticancer properties. Understanding the

distribution and concentration of this specific alkaloid across different Aconitum species is

crucial for drug discovery and standardization of herbal preparations.

Quantitative Comparison of 13-
Dehydroxyindaconitine in select Aconitum Species
While extensive comparative data for 13-Dehydroxyindaconitine across a wide range of

Aconitum species is limited in publicly available research, existing studies have identified its
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presence in Aconitum kusnezoffii and Aconitum handelianum. Quantitative analysis of minor

alkaloids is often challenging and not as frequently reported as for major constituents like

aconitine, mesaconitine, and hypaconitine.

For the purpose of this guide, a summary of available quantitative data is presented below. It is

important to note that the concentration of alkaloids can vary significantly based on factors

such as geographical location, harvest time, and the specific plant part analyzed.

Aconitum Species Plant Part

13-
Dehydroxyindaconi
tine Content (mg/g
of dried plant
material)

Reference

Aconitum kusnezoffii Root

Data not explicitly

quantified in

comparative studies,

but identified as a

constituent.[1][2]

[1][2]

Aconitum

handelianum
Root

Data not explicitly

quantified in

comparative studies,

but identified as a

constituent.

Note: The table will be updated as more quantitative data becomes available.

Experimental Protocols
Detailed experimental methodologies are essential for the accurate quantification and

comparison of 13-Dehydroxyindaconitine. The following protocols are based on established

methods for the analysis of diterpenoid alkaloids from Aconitum species and can be adapted

for the specific analysis of 13-Dehydroxyindaconitine.

Extraction of Diterpenoid Alkaloids
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This protocol outlines a general procedure for the extraction of total alkaloids from Aconitum

plant material.

Workflow for Alkaloid Extraction
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Dried & Powdered Aconitum Root

Maceration with 70% Methanol

Filtration

Rotary Evaporation

Dissolution in 0.5% HCl

Basification with NH4OH to pH 9-10

Liquid-Liquid Extraction with Chloroform

Evaporation of Chloroform

Crude Alkaloid Extract

 

Prepare Standard & Sample Solutions

UPLC Separation
(e.g., C18 column)

Mass Spectrometry Detection
(ESI+, MRM mode)

Data Acquisition & Analysis

Quantification
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Inflammatory Stimulus
(e.g., LPS)

MAPK Pathway
(p38, ERK, JNK) NF-κB Pathway STAT3 Pathway

13-Dehydroxyindaconitine

Pro-inflammatory Cytokines
(TNF-α, IL-1β, IL-6)
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13-Dehydroxyindaconitine

Modulation of Bcl-2 Family Proteins
(↓ Bcl-2, ↑ Bax)

Mitochondrial Outer
Membrane Permeabilization

Cytochrome c Release

Caspase-9 Activation

Caspase-3 Activation

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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